Cas no 1340211-49-5 ((3-fluoro-4-methylphenyl)methyl(1-methoxypropan-2-yl)amine)

• Product Name: (3-fluoro-4-methylphenyl)methyl(1-methoxypropan-2-yl)amine
• CAS No: 1340211-49-5
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5207900
• PubChem ID: 63644476
• Update Time: 2025-05-19

(3-fluoro-4-methylphenyl)methyl(1-methoxypropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-Fluoro-4-methylphenyl)methyl](1-methoxypropan-2-yl)amine
• n-(3-Fluoro-4-methylbenzyl)-1-methoxypropan-2-amine
• Benzenemethanamine, 3-fluoro-N-(2-methoxy-1-methylethyl)-4-methyl-
• (3-fluoro-4-methylphenyl)methyl(1-methoxypropan-2-yl)amine

• Inchi： 1S/C12H18FNO/c1-9-4-5-11(6-12(9)13)7-14-10(2)8-15-3/h4-6,10,14H,7-8H2,1-3H3
• InChI Key： OMENLCSNVMHKOO-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CNC(C)COC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• XLogP3: 2
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-fluoro-4-methylphenyl)methyl(1-methoxypropan-2-yl)amine

Comprehensive Overview of (3-fluoro-4-methylphenyl)methyl(1-methoxypropan-2-yl)amine (CAS No. 1340211-49-5)

(3-fluoro-4-methylphenyl)methyl(1-methoxypropan-2-yl)amine, with the CAS registry number 1340211-49-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of amine derivatives, which are widely utilized in the synthesis of bioactive molecules. The presence of both fluoro and methoxy functional groups in its structure enhances its potential for diverse applications, particularly in drug discovery and material science.

The molecular structure of (3-fluoro-4-methylphenyl)methyl(1-methoxypropan-2-yl)amine features a fluorinated aromatic ring coupled with a methoxypropan-2-yl side chain. This unique combination contributes to its physicochemical properties, such as solubility, stability, and reactivity. Researchers are particularly interested in its potential as a building block for designing novel pharmaceutical intermediates or agrochemical agents. Its CAS No. 1340211-49-5 serves as a critical identifier for regulatory and commercial purposes.

In recent years, the demand for fluorinated compounds like (3-fluoro-4-methylphenyl)methyl(1-methoxypropan-2-yl)amine has surged due to their role in developing next-generation therapeutics. Fluorination is a key strategy in modern medicinal chemistry, as it can improve a drug's metabolic stability and binding affinity. This compound's fluoro-methylphenyl moiety is particularly valuable for targeting specific enzyme inhibitors or receptor modulators, aligning with trends in personalized medicine.

Another area of interest is the compound's potential application in green chemistry. With growing emphasis on sustainable synthesis methods, researchers are exploring how (3-fluoro-4-methylphenyl)methyl(1-methoxypropan-2-yl)amine can be produced using catalytic processes or biocatalysts. This aligns with global initiatives to reduce hazardous waste and energy consumption in chemical manufacturing. The methoxypropan-2-yl group may also offer advantages in solvent-free reactions, a hot topic in industrial chemistry.

From a commercial perspective, CAS No. 1340211-49-5 is often searched in conjunction with terms like high-purity amines, custom synthesis, and research chemicals. Suppliers and manufacturers highlight its use in high-throughput screening libraries, where it serves as a versatile scaffold for lead optimization. Additionally, its compatibility with parallel synthesis techniques makes it attractive for academic and industrial labs focusing on combinatorial chemistry.

Safety and handling of (3-fluoro-4-methylphenyl)methyl(1-methoxypropan-2-yl)amine are frequently discussed in technical datasheets. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Analytical methods like HPLC and NMR are commonly employed to verify its purity, a critical factor for researchers requiring reproducible results.

In summary, (3-fluoro-4-methylphenyl)methyl(1-methoxypropan-2-yl)amine (CAS No. 1340211-49-5) represents a multifaceted compound with promising applications in drug development, agrochemicals, and sustainable chemistry. Its structural features and functional groups make it a valuable asset for scientists exploring innovative synthetic routes and bioactive molecules. As research progresses, this compound is likely to remain a focal point in the quest for advanced chemical solutions.